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Compound of Interest

Compound Name: Lucialdehyde A

Cat. No.: B1493345 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for

Lucialdehyde A, a lanostane-type triterpene aldehyde isolated from the fruiting bodies of

Ganoderma lucidum. The structural determination of this natural product was primarily

achieved through nuclear magnetic resonance (NMR) and mass spectrometry (MS)

techniques. This document collates the available data into a structured format to facilitate its

use in further research and drug development endeavors.

Chemical Structure
Lucialdehyde A is chemically identified as (24E)-3β-hydroxy-5α-lanosta-7,9(11),24-trien-26-al.

Molecular Formula: C₃₀H₄₆O₃ Molecular Weight: 454.7 g/mol

Spectroscopic Data
The structural elucidation of Lucialdehyde A was reported by Gao et al. in 2002, based on

extensive spectroscopic analysis.[1][2][3] The following tables summarize the key NMR and MS

data.

Table 1: ¹H NMR Spectroscopic Data of Lucialdehyde A
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Position
Chemical Shift (δ,
ppm)

Multiplicity
Coupling Constant
(J, Hz)

Data unavailable in

abstract

Data unavailable in

abstract

Data unavailable in

abstract

Data unavailable in

abstract

Note: The detailed ¹H NMR assignments were reported in the full publication but are not

available in the public abstract.

Table 2: ¹³C NMR Spectroscopic Data of Lucialdehyde A
Position Chemical Shift (δ, ppm)

Data unavailable in abstract Data unavailable in abstract

Note: The detailed ¹³C NMR assignments were reported in the full publication but are not

available in the public abstract.

Table 3: Mass Spectrometry Data of Lucialdehyde A
Technique Ionization Mode Observed Ion (m/z) Interpretation

ESI-MS Positive/Negative
Data unavailable in

abstract

[M+H]⁺, [M+Na]⁺, or

[M-H]⁻

Note: The specific mass spectrometry data was reported in the full publication but is not

available in the public abstract.

Experimental Protocols
The isolation and structural characterization of Lucialdehyde A involved a series of

chromatographic and spectroscopic techniques, as is standard for natural product chemistry.

Isolation of Lucialdehyde A
Extraction: The dried and powdered fruiting bodies of Ganoderma lucidum were extracted

with an organic solvent, typically methanol or ethanol, at room temperature.
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Fractionation: The crude extract was then partitioned between different immiscible solvents

of varying polarities (e.g., n-hexane, ethyl acetate, and water) to separate compounds based

on their polarity.

Chromatography: The active fraction was subjected to multiple rounds of column

chromatography, including silica gel and Sephadex LH-20, using gradient elution with solvent

systems of increasing polarity.

Purification: Final purification was achieved by high-performance liquid chromatography

(HPLC), yielding pure Lucialdehyde A.

Spectroscopic Analysis
NMR Spectroscopy: ¹H NMR, ¹³C NMR, COSY, HMQC, and HMBC spectra were recorded

on a high-field NMR spectrometer (e.g., 400 or 500 MHz). Samples were dissolved in a

suitable deuterated solvent, such as chloroform-d (CDCl₃) or methanol-d₄ (CD₃OD).

Mass Spectrometry: High-resolution mass spectra were obtained using techniques such as

electrospray ionization (ESI) or fast atom bombardment (FAB) to determine the exact

molecular weight and elemental composition of the compound.

Workflow for Isolation and Characterization
The logical flow from the natural source to the complete structural elucidation of Lucialdehyde
A is depicted in the following diagram.

Isolation and Purification

Structural Elucidation

Ganoderma lucidum (Fruiting Bodies) Solvent Extraction Fractionation Column Chromatography HPLC Purification Pure Lucialdehyde A
Pure Compound

NMR Spectroscopy (1D & 2D)

Mass Spectrometry (HR-MS)

Structure Determination
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Fig. 1: Experimental workflow for the isolation and structural elucidation of Lucialdehyde A.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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